5-bromo-N'-cycloheptylidene-2-furohydrazide

• Molecular Formula: C12H15BrN2O2
• Molecular Weight: 299.16 g/mol
• IUPAC Name: 5-bromo-N-(cycloheptylideneamino)furan-2-carboxamide
• InChI: InChI=1S/C12H15BrN2O2/c13-11-8-7-10(17-11)12(16)15-14-9-5-3-1-2-4-6-9/h7-8H,1-6H2,(H,15,16)
• InChI Key: LTGPLPDAYODTGM-UHFFFAOYSA-N
• SMILES: C1CCCC(=NNC(=O)C2=CC=C(O2)Br)CC1

Description

5-bromo-N-(cycloheptylideneamino)-2-furancarboxamide is a furoic acid.

Scientific Research Applications

Chemical Synthesis and Applications

5-bromo-N'-cycloheptylidene-2-furohydrazide, due to its complex structure, may be involved in various chemical synthesis processes. For instance, research indicates that similar compounds have been utilized in the synthesis of physiologically active compounds through radical cyclizations, a method widely used in organic synthesis for constructing carbocyclic and heterocyclic compounds, including natural products (Ishibashi & Tamura, 2004). Moreover, similar furan derivatives are important in synthesizing a wide range of compounds with commercial prospects, highlighting the potential utility of 5-bromo-N'-cycloheptylidene-2-furohydrazide in various chemical industries (Dutta & Bhat, 2021).

Biological and Pharmaceutical Applications

Chemical structures similar to 5-bromo-N'-cycloheptylidene-2-furohydrazide have been observed to possess diverse biological activities. For instance, diketopiperazines (DKPs), which share a resemblance in complexity and potential bioactive diversity, have demonstrated significant medicinal applications, including anti-tumor, neuroprotective, immune-regulatory, and other effects (Wang et al., 2013). Such findings suggest that compounds like 5-bromo-N'-cycloheptylidene-2-furohydrazide could have potential applications in drug discovery and pharmaceuticals.

Material Science and Polymer Chemistry

The versatility of furan derivatives, closely related to 5-bromo-N'-cycloheptylidene-2-furohydrazide, has been recognized in the field of material science and polymer chemistry. Studies on similar compounds, like 5-hydroxymethylfurfural (HMF) and its derivatives, have shown promising applications in producing polymers, biofuels, and other valuable products (Chernyshev et al., 2017). Such derivatives are viewed as alternatives for non-renewable hydrocarbon sources, indicating the potential of 5-bromo-N'-cycloheptylidene-2-furohydrazide in sustainable development and green chemistry.